Cas no 483359-52-0 (2-cyano-N-(2-methoxyphenyl)-3-(thiophen-2-yl)propanamide)

• Product Name: 2-cyano-N-(2-methoxyphenyl)-3-(thiophen-2-yl)propanamide
• CAS No: 483359-52-0
• MF: C₁₅H₁₄N₂O₂S
• MW: 286.348862171173
• CID: 6786023
• PubChem ID: 3169982
• Update Time: 2025-06-20

2-cyano-N-(2-methoxyphenyl)-3-(thiophen-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• STL086266
• AKOS025262108
• 2-cyano-N-(2-methoxyphenyl)-3-thiophen-2-ylpropanamide
• Oprea1_414671
• 2-cyano-N-(2-methoxyphenyl)-3-(thiophen-2-yl)propanamide
• 483359-52-0
• BS-5190
• AKOS000740907
• CS-0327182

• Inchi： 1S/C15H14N2O2S/c1-19-14-7-3-2-6-13(14)17-15(18)11(10-16)9-12-5-4-8-20-12/h2-8,11H,9H2,1H3,(H,17,18)
• InChI Key： PCYVNTHHGLNUTG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C#N)C(NC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 286.07759887g/mol
• Monoisotopic Mass: 286.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90.4Ų

Additional information on 2-cyano-N-(2-methoxyphenyl)-3-(thiophen-2-yl)propanamide

Introduction to 2-cyano-N-(2-methoxyphenyl)-3-(thiophen-2-yl)propanamide (CAS No. 483359-52-0)

2-cyano-N-(2-methoxyphenyl)-3-(thiophen-2-yl)propanamide, identified by its Chemical Abstracts Service (CAS) number 483359-52-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural complexity, which includes a cyano group, a methoxy-substituted phenyl ring, and a thiophene moiety linked to a propanamide backbone. Such structural features make it a promising candidate for further investigation in drug discovery and development.

The cyano group (-CN) in the molecular structure of 2-cyano-N-(2-methoxyphenyl)-3-(thiophen-2-yl)propanamide is known for its ability to participate in various chemical reactions, including nucleophilic addition and condensation reactions. This functional group has been widely explored in the synthesis of bioactive molecules due to its role in modulating electronic properties and influencing biological activity. The presence of the cyano group in this compound suggests potential interactions with biological targets, making it an intriguing subject for pharmacological studies.

The methoxy-substituted phenyl ring (OCH₃-C₆H₄-) is another key feature of this compound. Phenolic derivatives, particularly those with methoxy substitution, are well-documented for their diverse pharmacological properties. These include antioxidant, anti-inflammatory, and antimicrobial activities. The methoxy group enhances the lipophilicity of the phenyl ring, which can improve membrane permeability and thus oral bioavailability. This characteristic is particularly valuable in drug design, as it allows for better absorption and distribution within the body.

The thiophene moiety (C₄H₃S-) is a heterocyclic aromatic ring that has been extensively studied for its biological activities. Thiophenes and their derivatives are known to exhibit a wide range of pharmacological effects, including antifungal, antiviral, anti-inflammatory, and anticancer properties. The incorporation of a thiophene ring into the structure of 2-cyano-N-(2-methoxyphenyl)-3-(thiophen-2-yl)propanamide suggests that this compound may possess unique biological interactions that could be exploited for therapeutic purposes.

The propanamide backbone (NHCOCH₂CH₂-) provides stability to the molecule while also serving as a scaffold for further functionalization. Amides are common motifs in pharmaceuticals due to their versatility in forming hydrogen bonds and their ability to interact with biological targets such as enzymes and receptors. The propanamide group in this compound could potentially modulate the pharmacokinetic properties of the molecule, influencing its absorption, distribution, metabolism, and excretion (ADME) profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules like 2-cyano-N-(2-methoxyphenyl)-3-(thiophen-2-yl)propanamide with greater accuracy. These tools allow for the virtual screening of compounds against various biological targets, helping to identify potential lead structures for drug development. The combination of experimental validation and computational analysis provides a powerful approach to understanding the pharmacological properties of such compounds.

In vitro studies have begun to explore the interactions of 2-cyano-N-(2-methoxyphenyl)-3-(thiophen-2-yl)propanamide with various biological systems. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. For instance, preliminary data indicate that it could interfere with the activity of cyclooxygenase (COX), an enzyme involved in the production of prostaglandins that mediate inflammation. Additionally, its structural features may allow it to interact with other therapeutic targets, such as kinases or transcription factors.

The synthesis of 2-cyano-N-(2-methoxyphenyl)-3-(thiophen-2-yl)propanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the cyano group and methoxy-substituted phenyl ring, followed by condensation reactions to form the amide bond. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselectivity and minimize side products.

The chemical stability of 2-cyano-N-(2-methoxyphenyl)-3-(thiophen-2-yl)propanamide under various conditions is also an important consideration during its development as a potential drug candidate. Studies on its stability under different pH levels, temperatures, and storage conditions are crucial for determining its shelf life and formulation requirements. Additionally, understanding its photostability helps in assessing whether it can be safely administered orally or intravenously without degradation under physiological conditions.

The potential applications of 2-cyano-N-(2-methoxyphenyl)-3-(thiophen-2-yl)propanamide extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex bioactive molecules. Researchers are exploring its utility in designing novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and metabolic syndromes. Furthermore, its role as a building block in medicinal chemistry could lead to new insights into drug design principles.

As our understanding of molecular interactions continues to evolve, compounds like 2-cyano-N-(2-methoxyphenyl)-3-(thiophen-2-yl)propanamide will play an increasingly important role in drug discovery and development. The integration of interdisciplinary approaches—combining organic chemistry, computational biology, and clinical research—will be essential for unlocking their full therapeutic potential. By leveraging cutting-edge technologies and innovative methodologies, scientists are poised to uncover new treatments that address unmet medical needs.